Cas no 102367-67-9 (1,3,4-Thiadiazol-2-amine,5-(3-nitrophenyl)-, hydrochloride (1:1))
102367-67-9 structure
Product Name:1,3,4-Thiadiazol-2-amine,5-(3-nitrophenyl)-, hydrochloride (1:1)
CAS No:102367-67-9
MF:C8H7ClN4O2S
MW:258.68477845192
CID:173923
PubChem ID:11971456
Update Time:2025-04-19
1,3,4-Thiadiazol-2-amine,5-(3-nitrophenyl)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Thiadiazol-2-amine,5-(3-nitrophenyl)-, hydrochloride (1:1)
- 5-(3-nitrophenyl)-1,3,4-thiadiazol-2-amine,hydrochloride
- 1,3,4-Thiadiazole, 2-amino-5-(m-nitrophenyl)-, hydrochloride
- 2-Amino-5-(m-nitrophenyl)-1,3,4-thiadiazole hydrochloride
- 2-Amino-5-m-nitrofenil-1,3,4-tiadiazolo cloridrato
- 2-Amino-5-m-nitrofenil-1,3,4-tiadiazolo cloridrato [Italian]
- 5-(3-Nitro-phenyl)-[1,3,4]thiadiazol-2-ylamin, Hydrochlorid
- 5-(3-nitro-phenyl)-[1,3,4]thiadiazol-2-ylamine, hydrochloride
- AGN-PC-00IZZO
- hydrochloride
- L 1466
- LS-150253
- DTXSID20144970
- 102367-67-9
-
- Inchi: 1S/C8H6N4O2S.ClH/c9-8-11-10-7(15-8)5-2-1-3-6(4-5)12(13)14;/h1-4H,(H2,9,11);1H
- InChI Key: OPUANQPXMHYQBR-UHFFFAOYSA-N
- SMILES: Cl.S1C(N)=NN=C1C1C=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 257.99801
- Monoisotopic Mass: 257.997824
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 126
Experimental Properties
- Boiling Point: 445°Cat760mmHg
- Flash Point: 222.9°C
- PSA: 94.94
- LogP: 3.60190
1,3,4-Thiadiazol-2-amine,5-(3-nitrophenyl)-, hydrochloride (1:1) Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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